Cas no 88542-01-2 (Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-)

• Product Name: Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-
• CAS No: 88542-01-2
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 629256
• PubChem ID: 71318608
• Update Time: 2025-04-19

Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-methyl-N'-[4-(3-methylphenyl)-2-thiazolyl]-
• 2-methyl-1-[4-(3-methylphenyl)-1,3-thiazol-2-yl]guanidine
• N''-Methyl-N-[4-(3-methylphenyl)-1,3-thiazol-2-yl]guanidine
• DTXSID30748701
• 88542-01-2

• Inchi： 1S/C12H14N4S/c1-8-4-3-5-9(6-8)10-7-17-12(15-10)16-11(13)14-2/h3-7H,1-2H3,(H3,13,14,15,16)
• InChI Key： TXRHWEWFWVZPFE-UHFFFAOYSA-N
• SMILES： S1C(N/C(/N)=N/C)=NC(=C1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 246.09391764g/mol
• Monoisotopic Mass: 246.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.5Ų